N-(2,3-Dihydro-1H-inden-2-yl)-N-[(2-fluorophenyl)methyl]prop-2-enamide

• IUPAC Name: N-(2,3-dihydro-1H-inden-2-yl)-N-[(2-fluorophenyl)methyl]prop-2-enamide
• InChI: InChI=1S/C19H18FNO/c1-2-19(22)21(13-16-9-5-6-10-18(16)20)17-11-14-7-3-4-8-15(14)12-17/h2-10,17H,1,11-13H2
• InChI Key: XIWAFNWPSIVUEB-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N(CC1=CC=CC=C1F)C2CC3=CC=CC=C3C2
• Molecular Formula: C19H18FNO
• Molecular Weight: 295.3 g/mol

Description

N-(2,3-Dihydro-1H-inden-2-yl)-N-[(2-fluorophenyl)methyl]prop-2-enamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(2,3-Dihydro-1H-inden-2-yl)-N-[(2-fluorophenyl)methyl]prop-2-enamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in cancer cell growth and proliferation. It has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
N-(2,3-Dihydro-1H-inden-2-yl)-N-[(2-fluorophenyl)methyl]prop-2-enamide has been shown to have various biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of angiogenesis (the formation of new blood vessels), and the modulation of various signaling pathways involved in cancer cell growth and proliferation. It has also been shown to have neuroprotective effects, including the inhibition of oxidative stress and the modulation of various signaling pathways involved in neuronal survival.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,3-Dihydro-1H-inden-2-yl)-N-[(2-fluorophenyl)methyl]prop-2-enamide for lab experiments is its potent antitumor activity, which makes it a valuable tool for investigating the mechanisms of cancer cell growth and proliferation. However, one of the main limitations of N-(2,3-Dihydro-1H-inden-2-yl)-N-[(2-fluorophenyl)methyl]prop-2-enamide is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-(2,3-Dihydro-1H-inden-2-yl)-N-[(2-fluorophenyl)methyl]prop-2-enamide, including:
1. Investigating its potential as a therapeutic agent for the treatment of various cancers, including breast cancer, lung cancer, and prostate cancer.
2. Investigating its neuroprotective effects and potential as a treatment for neurodegenerative disorders, including Alzheimer's disease and Parkinson's disease.
3. Investigating its potential as a chemopreventive agent, which may help to prevent the development of cancer in high-risk individuals.
4. Investigating its potential as a tool for investigating the mechanisms of cancer cell growth and proliferation, including the role of various signaling pathways and enzymes.
5. Investigating its potential as a tool for investigating the mechanisms of neuroprotection and neuronal survival, including the role of oxidative stress and various signaling pathways.
In conclusion, N-(2,3-Dihydro-1H-inden-2-yl)-N-[(2-fluorophenyl)methyl]prop-2-enamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its potent antitumor activity, neuroprotective effects, and potential as a chemopreventive agent make it a valuable tool for investigating the mechanisms of cancer cell growth and proliferation and neuronal survival. However, its potential toxicity may limit its use in certain experiments. Further research is needed to fully understand the mechanisms of action of N-(2,3-Dihydro-1H-inden-2-yl)-N-[(2-fluorophenyl)methyl]prop-2-enamide and its potential applications in various fields.

Synthesis Methods

The synthesis of N-(2,3-Dihydro-1H-inden-2-yl)-N-[(2-fluorophenyl)methyl]prop-2-enamide involves several steps, including the reaction of 2,3-dihydro-1H-indene with 2-fluorobenzylamine, followed by the addition of prop-2-yn-1-amine and the subsequent formation of the final product. This method has been optimized to produce high yields of N-(2,3-Dihydro-1H-inden-2-yl)-N-[(2-fluorophenyl)methyl]prop-2-enamide.

Scientific Research Applications

N-(2,3-Dihydro-1H-inden-2-yl)-N-[(2-fluorophenyl)methyl]prop-2-enamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and cancer research. In medicinal chemistry, it has been shown to have potent antitumor activity and has been investigated as a potential therapeutic agent for the treatment of various cancers. In neuroscience, it has been shown to have neuroprotective effects and has been investigated as a potential treatment for neurodegenerative disorders. In cancer research, it has been shown to inhibit the growth of cancer cells and has been investigated as a potential chemotherapeutic agent.